2,4-Hexadienal
2,4-Hexadienal
trans,trans-2,4-Hexadienal is a volatile is a flavor compound that is reported to occur in different types of tea.
(E,E)-2,4-hexadienal is a hexadienal that is hexanal with trans double bonds at positions 2 and 4. It is found in tomatoes, kiwi fruit, mangoes, potato chips, herbs and spices. It has a role as a flavouring agent and a plant metabolite. It is a polyunsaturated fatty aldehyde, a hexadienal and a volatile organic compound.
(E,E)-2,4-hexadienal is a hexadienal that is hexanal with trans double bonds at positions 2 and 4. It is found in tomatoes, kiwi fruit, mangoes, potato chips, herbs and spices. It has a role as a flavouring agent and a plant metabolite. It is a polyunsaturated fatty aldehyde, a hexadienal and a volatile organic compound.
Brand Name:
Vulcanchem
CAS No.:
142-83-6
VCID:
VC20994261
InChI:
InChI=1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2+,5-4+
SMILES:
CC=CC=CC=O
Molecular Formula:
C6H8O
Molecular Weight:
96.13 g/mol
2,4-Hexadienal
CAS No.: 142-83-6
Cat. No.: VC20994261
Molecular Formula: C6H8O
Molecular Weight: 96.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | trans,trans-2,4-Hexadienal is a volatile is a flavor compound that is reported to occur in different types of tea. (E,E)-2,4-hexadienal is a hexadienal that is hexanal with trans double bonds at positions 2 and 4. It is found in tomatoes, kiwi fruit, mangoes, potato chips, herbs and spices. It has a role as a flavouring agent and a plant metabolite. It is a polyunsaturated fatty aldehyde, a hexadienal and a volatile organic compound. |
|---|---|
| CAS No. | 142-83-6 |
| Molecular Formula | C6H8O |
| Molecular Weight | 96.13 g/mol |
| IUPAC Name | (2E,4E)-hexa-2,4-dienal |
| Standard InChI | InChI=1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2+,5-4+ |
| Standard InChI Key | BATOPAZDIZEVQF-MQQKCMAXSA-N |
| Isomeric SMILES | C/C=C/C=C/C=O |
| SMILES | CC=CC=CC=O |
| Canonical SMILES | CC=CC=CC=O |
| Boiling Point | 174.0 °C 174 °C; 76 °C @ 30 mm Hg |
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